Cas no 1269437-72-0 ((S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride
• CAS No: 1269437-72-0
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• MDL: MFCD12757572
• CID: 2092226
• PubChem ID: 53484699
• Update Time: 2025-06-11

(S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride
• (1S)-1-(2,6-DIMETHYLPHENYL)ETHYLAMINE-HCl
• (1S)-1-(2,6-DIMETHYLPHENYL)ETHYLAMINE hydrochloride
• 3805AA
• AB0000305
• AX8209812
• ST2402709
• (1S)-1-(2,6-dimethylphenyl)ethan-1-amine hydrochloride
• (1S)-1-(2,6-DIMETHYLPHENYL)ETHYLAMINE HYDROCHLRIDE
• (1S)-1-(2,6-Dimethylphenyl)ethan-1-amine--hydrogen chloride (1/1)
• Benzenemethanamin
• Benzenemethanamine, alpha,2,6-trimethyl-, hydrochloride (1:1), (alphaS)-
• (1S)-1-(2,6-Dimethylphenyl)ethan-1-amine--hydrogen
• (1S)-1-(2,6-dimethylphenyl)ethanamine;hydrochloride
• CS-0153700
• (1S)-1-(2,6-DIMETHYLPHENYL)ETHANAMINE HYDROCHLORIDE
• AKOS016009405
• 1269437-72-0
• DB-353238
• DS-14068
• AKOS015844603
• (S)-1-(2,6-dimethylphenyl)ethan-1-amine hydrochloride
• MFCD12757572
• 1213479-78-7
• DS-019080
• DTXSID10704148
• (S)-1-(2,6-Dimethylphenyl)ethanaminehydrochloride

• MDL： MFCD12757572
• Inchi： 1S/C10H15N.ClH/c1-7-5-4-6-8(2)10(7)9(3)11;/h4-6,9H,11H2,1-3H3;1H/t9-;/m0./s1
• InChI Key： JQVDNTMMKLGBLJ-FVGYRXGTSA-N
• SMILES： Cl.N[C@@H](C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 185.0971272 g/mol
• Monoisotopic Mass: 185.0971272 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 185.69

Experimental Properties

• Melting Point: NA

(S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride

Introduction to (S)-1-(2,6-Dimethylphenyl)ethanamine Hydrochloride (CAS No. 1269437-72-0)

(S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride (CAS No. 1269437-72-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is a hydrochloride salt of an enantiomerically pure amine, which makes it particularly valuable in the development of chiral drugs and intermediates.

The chemical structure of (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride consists of a 2,6-dimethylphenyl group attached to an ethylamine moiety, with the entire molecule being protonated to form the hydrochloride salt. The presence of the chiral center at the carbon atom adjacent to the amine group imparts optical activity to the molecule, making it a valuable starting material for the synthesis of optically active pharmaceuticals.

In recent years, the importance of chiral compounds in drug discovery and development has been increasingly recognized. Chiral molecules can exhibit distinct biological activities depending on their enantiomeric form, which can significantly impact their efficacy and safety profiles. (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride is no exception, and its enantiomeric purity ensures that it can be used to synthesize drugs with predictable and consistent pharmacological properties.

The synthesis of (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride typically involves chiral resolution or asymmetric synthesis techniques. One common approach is to use a chiral auxiliary or catalyst to selectively form the desired enantiomer during the synthesis process. This ensures that the final product is enantiomerically pure, which is crucial for its application in pharmaceutical research.

Recent studies have explored the potential applications of (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can serve as a key intermediate in the synthesis of novel analgesic agents. The researchers found that derivatives of (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride exhibited potent analgesic activity in animal models, suggesting its potential as a lead compound for further drug development.

Another area of interest is the use of (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride in the development of anti-inflammatory drugs. Inflammation is a complex biological response that plays a role in many diseases, including arthritis and inflammatory bowel disease. Research has shown that certain derivatives of this compound can effectively inhibit key inflammatory pathways, making them promising candidates for treating inflammatory conditions.

Beyond its direct applications in drug discovery, (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride also serves as an important building block for synthetic chemists. Its versatile reactivity allows it to be readily modified through various chemical transformations, enabling the synthesis of a wide range of complex molecules. This makes it an invaluable tool in both academic and industrial settings.

The physical and chemical properties of (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride have been well-characterized. It is a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol, which facilitates its use in various chemical reactions and analytical methods.

In terms of safety and handling, while (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation.

The market demand for chiral compounds like (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride continues to grow as more pharmaceutical companies focus on developing enantiomerically pure drugs. This trend is driven by the increasing recognition that chiral purity can significantly improve drug efficacy and reduce side effects. As such, suppliers of high-purity chiral compounds are well-positioned to meet this growing demand.

In conclusion, (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride (CAS No. 1269437-72-0) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features and enantiomeric purity make it an ideal starting material for synthesizing optically active drugs with improved therapeutic properties. Ongoing research into its applications continues to expand our understanding of its potential uses in medicine.